Cas no 1235641-17-4 (N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dimethylbenzamide)

• Product Name: N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dimethylbenzamide
• CAS No: 1235641-17-4
• MF: C₂₄H₂₆N₂O₃
• MW: 390.474846363068
• CID: 5997957
• PubChem ID: 49690528
• Update Time: 2025-05-22

N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dimethylbenzamide
• N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2,5-dimethylbenzamide
• VU0631503-1
• 1235641-17-4
• AKOS024492317
• F5033-5153
• N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-2,5-dimethylbenzamide
• N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-2,5-dimethylbenzamide

• Inchi： 1S/C24H26N2O3/c1-16-7-8-17(2)20(13-16)23(27)25-15-18-9-11-26(12-10-18)24(28)22-14-19-5-3-4-6-21(19)29-22/h3-8,13-14,18H,9-12,15H2,1-2H3,(H,25,27)
• InChI Key： BLNMCXHXCDPLTO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2O1)N1CCC(CNC(C2C=C(C)C=CC=2C)=O)CC1

Computed Properties

• Exact Mass: 390.19434270g/mol
• Monoisotopic Mass: 390.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dimethylbenzamide

Recent Advances in the Study of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dimethylbenzamide (CAS: 1235641-17-4)

In recent years, the compound N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dimethylbenzamide (CAS: 1235641-17-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran and piperidine structural motifs, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a compound of high interest for drug development.

Recent research has demonstrated that N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dimethylbenzamide exhibits potent activity as a modulator of specific biological targets. In vitro and in vivo studies have revealed its efficacy in modulating key signaling pathways involved in inflammation and neurodegeneration. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a selective inhibitor of certain kinases, which are critical in the pathogenesis of chronic inflammatory diseases. The compound's ability to cross the blood-brain barrier further underscores its potential in treating central nervous system disorders.

The synthesis and optimization of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dimethylbenzamide have also been a focal point of recent investigations. Advanced synthetic routes have been developed to improve yield and purity, as reported in a recent issue of Organic Process Research & Development. These advancements are crucial for scaling up production and ensuring the compound's suitability for preclinical and clinical trials. Additionally, structural-activity relationship (SAR) studies have identified key modifications that enhance its bioavailability and reduce off-target effects, paving the way for next-generation derivatives.

In terms of therapeutic applications, preliminary data from animal models have shown promising results. A 2024 study in the European Journal of Pharmacology demonstrated the compound's efficacy in reducing neuroinflammation and improving cognitive function in models of Alzheimer's disease. These findings suggest that N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dimethylbenzamide could serve as a lead compound for developing novel neuroprotective agents. Furthermore, its anti-inflammatory properties are being explored for potential use in autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis.

Despite these encouraging results, challenges remain in the development of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dimethylbenzamide as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. Ongoing research aims to tackle these hurdles through comprehensive pharmacokinetic and pharmacodynamic profiling, as well as the development of novel delivery systems to enhance its therapeutic index.

In conclusion, N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dimethylbenzamide (CAS: 1235641-17-4) represents a promising candidate in the field of chemical biology and drug discovery. Its multifaceted pharmacological profile and potential applications in treating inflammatory and neurodegenerative diseases make it a compound of significant interest. Continued research and development efforts are expected to further elucidate its therapeutic potential and bring it closer to clinical application. The integration of advanced synthetic techniques, SAR studies, and preclinical evaluations will be critical in realizing the full potential of this intriguing molecule.